Cas no 878792-30-4 (4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde)

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde structure

878792-30-4 structure

Product Name:4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde

CAS No:878792-30-4

Molecular Formula:C₉H₁₄O₂

Molecular Weight:154.2063

MDL:MFCD11110682

CID:841487

PubChem ID:53249792

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde Properties

Names and Identifiers

- 4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde
- 4-HYDROXY-BICYCLO[2.2.2]OCTANE-1-CARBOXALDEHYDE
- Bicyclo[2.2.2]octane-1-carboxaldehyde, 4-hydroxy-
- 4-HYDROXY-BICYCLO[2.2.2]OCTANE-1-CARBALDEHYDE
- 4-Hydroxybicyclo[2.2.2]octane-1-carboxaldehyde
- 4004AC
- FCH1785622
- OR350492
- AK115590
- AX8097891
- FT-0727905
- AKOS016010044
- 4-Hydroxy-bicyclo-octane-1-carboxaldehyde
- SCHEMBL5263192
- CS-0187019
- AS-66139
- DTXSID80693035
- AKOS006305865
- A903621
- F16204
- 878792-30-4
- AC-31331
- AMY15718
- DB-031030
- MDL： MFCD11110682
- InChIKey： FHELOQCALDEPNY-UHFFFAOYSA-N
- Inchi： 1S/C9H14O2/c10-7-8-1-4-9(11,5-2-8)6-3-8/h7,11H,1-6H2
- SMILES： O([H])C12C([H])([H])C([H])([H])C(C([H])=O)(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H]

Computed Properties

Exact Mass: 154.09900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 154.099379685g/mol
Heavy Atom Count: 11
Complexity: 162
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 1.27060
PSA: 37.30000
Boiling Point: 248℃
Flash Point: 102℃
Density: 1.329

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde Security Information

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde Customs Data

HS CODE：2912491000
Customs Data：

China Customs Code:
2912491000

Overview:

2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Summary:

2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004JCD-100mg	4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	95%	100mg	$320.00	2024-04-20
A2B Chem LLC	AC10893-100mg	4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	95%	100mg	$256.00	2024-04-19
Aaron	AR004JKP-100mg	4-hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	95%	100mg	$339.00	2025-02-10
abcr	AB535811-100 mg	4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde; .	878792-30-4		100MG	€716.10	2022-07-29
Ambeed	A475661-50mg	4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	95%	50mg	$234.0	2025-03-05
Apollo Scientific	OR350492-250mg	4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	95%	250mg	£842.00	2025-02-19
Chemenu	CM203287-1g	4-hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	95%	1g	$1636	2021-08-04
eNovation Chemicals LLC	D633938-100mg	4-hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	97%	100mg	$460	2022-07-29
TRC	H414970-50mg	4-Hydroxy-bicyclo-octane-1-carboxaldehyde	878792-30-4		50mg	$190.00	2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZLA040-100MG	4-hydroxybicyclo[2.2.2]octane-1-carbaldehyde	878792-30-4	97%	100MG	￥ 1,762.00	2023-04-13

4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde Related Literature

1. Elastic CNT–polyurethane nanocomposite: synthesis, performance and assessment of fragments released during use†

Matthias W. Meier,Sandra Vogel,Robert Landsiedel,Gerhard Cox,Sabine Hirth,Željko Tomović Nanoscale, 2013,5, 369-380
2. Nature of WO4 tetrahedra in blue light emitting CaWO4 probed through the EXAFS technique†

S. Basu,Boddu Sanyasi Naidu,B. Viswanadh,V. Sudarsan,S. N. Jha,D. Bhattacharyya,R. K. Vatsa RSC Adv., 2014,4, 15606-15612
3. Rationally selecting the chemical composition of the Nd–Fe–B magnet for high-efficiency grain boundary diffusion of heavy rare earths

Jiayi He,Zhigao Yu,Jiali Cao,Wenyue Song,Ke Xu,Wenbing Fan,Hongya Yu,Xichun Zhong,Huayun Mao,Congyao Mao,Zhongwu Liu J. Mater. Chem. C, 2022,10, 2080-2088
4. Removal of Fe3+ and Zn2+ from plasma metalloproteins by iron chelating therapeutics depicted with SEC-ICP-AES

Melani Sooriyaarachchi,Jürgen Gailer Dalton Trans., 2010,39, 7466-7473
5. Contents list

CrystEngComm, 2014,16, 7153-7159
6. Unsupervised deep learning for molecular dynamics simulations: a novel analysis of protein–ligand interactions in SARS-CoV-2 Mpro†

Jessica Mustali,Ikki Yasuda,Yoshinori Hirano,Kenji Yasuoka,Alfonso Gautieri,Noriyoshi Arai RSC Adv., 2023,13, 34249-34261
7. Ketene–acetylene [2 + 2] cycloadditions: cyclobutenone and/or oxete formation?†

Rainer Koch,Curt Wentrup Org. Biomol. Chem., 2004,2, 195-199
8. The effect of energetically coated ZrOx on enhanced electrochemical performances of Li(Ni1/3Co1/3Mn1/3)O2 cathodes using modified radio frequency (RF) sputtering†

Ji-Hoon Lee,Ho-Young Kang,Seul Cham Kim,Sang Sub Han,Kyu Hwan Oh,Se-Hee Lee J. Mater. Chem. A, 2015,3, 12982-12991
9. Protein adaptors assemble functional proteins on DNA scaffolds

Tien Anh Ngo,Huyen Dinh,Thang Minh Nguyen,Fong Fong Liew,Eiji Nakata,Takashi Morii Chem. Commun., 2019,55, 12428-12446
10. Inside front cover

Nanoscale, 2021,13, 5150-5150

Related Categories

878792-30-4 (4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:878792-30-4)4-Hydroxybicyclo[2.2.2]octane-1-carbaldehyde

Purity:99%/99%/99%/99%

Quantity:50mg/100mg/250mg/1g

Price($):170.0/288.0/649.0/1932.0